Cas no 2137688-73-2 (7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione)

• Product Name: 7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione
• CAS No: 2137688-73-2
• MF: C₁₅H₁₄BrNO₄S
• MW: 384.244962215424
• MDL: MFCD31421057
• CID: 5239295
• PubChem ID: 165793458
• Update Time: 2025-05-30

7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4,1,2-Benzoxathiazine, 7-bromo-2,3-dihydro-2-[(3-methoxyphenyl)methyl]-, 1,1-dioxide
• 7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione

• MDL： MFCD31421057
• Inchi： 1S/C15H14BrNO4S/c1-20-13-4-2-3-11(7-13)9-17-10-21-14-6-5-12(16)8-15(14)22(17,18)19/h2-8H,9-10H2,1H3
• InChI Key： HULXCUMIWCRKRQ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=CC(Br)=CC=C2OCN1CC1=CC=CC(OC)=C1

Additional information on 7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione

Comprehensive Analysis of 7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione (CAS No. 2137688-73-2)

The compound 7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione (CAS No. 2137688-73-2) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its complex nomenclature reflects its intricate chemical architecture, featuring a benzoxathiazine core substituted with a bromo group at the 7-position and a 3-methoxyphenylmethyl moiety at the 2-position. This combination of functional groups imparts distinctive physicochemical properties, making it a subject of interest for drug discovery and advanced material applications.

Recent trends in organic chemistry highlight a growing demand for novel heterocyclic compounds with potential biological activities. The benzoxathiazine scaffold, in particular, has emerged as a privileged structure in medicinal chemistry due to its versatility in interacting with biological targets. Researchers are actively investigating derivatives like 7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione for their potential as kinase inhibitors or modulators of cellular signaling pathways. The presence of both electron-withdrawing (sulfone) and electron-donating (methoxy) groups creates an interesting electronic profile that may influence binding affinity and selectivity.

From a synthetic chemistry perspective, the bromine substituent at the 7-position offers valuable synthetic handles for further functionalization through cross-coupling reactions, a topic frequently searched in academic databases. This characteristic aligns with current interests in click chemistry and late-stage functionalization strategies that dominate modern organic synthesis literature. The compound's molecular weight (382.25 g/mol) and moderate lipophilicity suggest potential for blood-brain barrier penetration, a property highly sought after in central nervous system drug development.

The 1,1-dione moiety in this structure represents an important pharmacophore found in many bioactive molecules. Computational studies of similar compounds suggest that this group may participate in hydrogen bonding interactions with biological targets, a feature that correlates with trending research in structure-activity relationships (SAR) and molecular docking simulations. The 3-methoxyphenyl group adds aromatic character and potential π-π stacking interactions, which are crucial considerations in current drug design paradigms focusing on protein-ligand interactions.

Analytical characterization of CAS No. 2137688-73-2 typically involves advanced techniques such as NMR spectroscopy (particularly ¹H and ¹³C), mass spectrometry, and X-ray crystallography for structural confirmation. These methods are frequently searched by researchers working with complex heterocycles. The compound's stability under various pH conditions and thermal properties are also subjects of investigation, especially for researchers interested in formulation development and drug delivery systems.

In material science applications, the conjugated system of 7-bromo-2-(3-methoxyphenyl)methyl-2,3-dihydro-4,1lambda6,2-benzoxathiazine-1,1-dione suggests potential utility in organic electronics. Its electronic properties may be tunable through further derivatization, aligning with current interests in organic semiconductors and optoelectronic materials. The compound's fluorescence characteristics, if any, would be of particular interest given the growing market for fluorescent probes and imaging agents in biological research.

Safety and handling considerations for this compound follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when handling, as with all fine chemicals. The compound's environmental fate and biodegradation profile represent potential areas for future research, particularly in light of increasing regulatory focus on green chemistry principles and sustainable synthesis methods.

Patent literature reveals growing intellectual property activity around benzoxathiazine derivatives, suggesting commercial interest in this chemical space. The specific substitution pattern of CAS No. 2137688-73-2 may offer unique advantages in various applications, though detailed biological data remains largely proprietary. This aligns with frequent searches for novel chemical entities and patent landscapes in pharmaceutical research.

Future research directions for this compound likely include exploration of its structure-activity relationships through systematic analog synthesis, investigation of its potential as a synthetic intermediate for more complex architectures, and evaluation of its physical properties for material science applications. The compound represents an interesting case study in the design of multifunctional heterocycles, a topic of considerable interest in contemporary chemical research.